Cas no 13544-51-9 (1-Benzopyrylium,5,7-dihydroxy-3-methoxy-2-(4-methoxyphenyl)-, chloride (9CI))

1-Benzopyrylium,5,7-dihydroxy-3-methoxy-2-(4-methoxyphenyl)-, chloride (9CI) structure
13544-51-9 structure
Product Name:1-Benzopyrylium,5,7-dihydroxy-3-methoxy-2-(4-methoxyphenyl)-, chloride (9CI)
CAS No:13544-51-9
MF:C17H15ClO5
MW:334.751004457474
CID:232522
PubChem ID:24187157
Update Time:2025-04-19

1-Benzopyrylium,5,7-dihydroxy-3-methoxy-2-(4-methoxyphenyl)-, chloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Benzopyrylium,5,7-dihydroxy-3-methoxy-2-(4-methoxyphenyl)-, chloride (9CI)
    • 3-methoxy-2-(4-methoxyphenyl)-7H-chromene-5,7-diol
    • 5,7-dihydroxy-3,4'-dimethoxyfl
    • 5,7-Dihydroxy-3,4'-dimethoxyflavyliumchloride (7CI)
    • 5,7-Dihydroxy-3-methoxy-2-(4-methoxy-phenyl)-chromenylium, Chlorid
    • 5,7-dihydroxy-3-methoxy-2-(4-methoxy-phenyl)-chromenylium, chloride
    • AC1L97U3
    • AG-D-72465
    • CTK4B9819
    • Flavylium, 5,7-dihydroxy-3,4'-dimethoxy-, chloride (8CI)
    • NSC60170
    • Pelargonidinchlorid-3.4'-dimethylaether
    • FLAVYLIUM 5,4'-DIMETHOXY-CHLORIDE
    • 3-methoxy-2-(4-methoxyphenyl)chromenylium-5,7-diol;chloride
    • 13544-51-9
    • NSC-60170
    • Inchi: 1S/C17H14O5.ClH/c1-20-12-5-3-10(4-6-12)17-16(21-2)9-13-14(19)7-11(18)8-15(13)22-17;/h3-9H,1-2H3,(H-,18,19);1H
    • InChI Key: WQVOXGUSVPUJDM-UHFFFAOYSA-N
    • SMILES: [Cl-].[O+]1C2C=C(C=C(C=2C=C(C=1C1C=CC(=CC=1)OC)OC)O)O

Computed Properties

  • Exact Mass: 300.09978
  • Monoisotopic Mass: 334.060801
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.9

Experimental Properties

  • Density: 1.37
  • Boiling Point: 559.9°Cat760mmHg
  • Flash Point: 292.4°C
  • Refractive Index: 1.655
  • PSA: 68.15
  • LogP: 0.81330
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